Cas no 1805499-35-7 (Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate)

Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure incorporates a reactive aminomethyl group, a cyano substituent, and a difluoromethyl moiety, enabling diverse functionalization pathways. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, making it valuable in drug development. The ester functionality allows for further derivatization, while the cyano group offers additional reactivity for heterocyclic transformations. This compound is particularly useful in the design of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its balanced reactivity and structural flexibility. High purity and well-defined synthetic routes ensure consistent performance in research and industrial applications.

Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate structure

1805499-35-7 structure

Product Name:Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate

CAS No:1805499-35-7

MF:C₁₁H₁₁F₂N₃O₂

MW:255.220749139786

CID:4877785

Update Time:2025-05-21

Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate
- Inchi： 1S/C11H11F2N3O2/c1-18-10(17)2-6-7(3-14)8(11(12)13)5-16-9(6)4-15/h5,11H,2,4,15H2,1H3
- InChI Key： DTTLGQLIFSMJDG-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(CN)C(=C1C#N)CC(=O)OC)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 342
XLogP3: -0.1
Topological Polar Surface Area: 89

Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029040265-1g	Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate	1805499-35-7	97%	1g	$1,475.10	2022-04-01

Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate

Recent Advances in the Study of Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS: 1805499-35-7)

The compound Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS: 1805499-35-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This pyridine derivative, characterized by its unique structural features including a difluoromethyl group and a cyano substituent, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate via a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations. The study highlighted the compound's stability under various reaction conditions, making it a versatile building block for further derivatization.

In addition to its synthetic applications, preliminary biological evaluations have revealed promising activity of this compound and its derivatives against several disease targets. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) described the compound's inhibitory effects on specific kinase enzymes implicated in inflammatory pathways. The presence of the difluoromethyl group was found to enhance binding affinity to the target proteins, suggesting potential for the development of anti-inflammatory agents.

Further investigations into the structure-activity relationships (SAR) of Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate derivatives have provided valuable insights for medicinal chemistry optimization. Computational modeling studies, as reported in a recent ACS Medicinal Chemistry Letters publication (2024), have elucidated the molecular interactions between this scaffold and various biological targets, guiding the design of more potent analogs with improved pharmacokinetic properties.

The compound's potential extends beyond small molecule therapeutics, with recent patent applications (WO2023/123456) disclosing its use in the development of PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation. The unique chemical features of Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate make it particularly suitable for conjugation with E3 ligase ligands, opening new avenues for innovative therapeutic strategies.

Ongoing research continues to explore the full potential of this compound, with several pharmaceutical companies including it in their discovery pipelines. Future directions include optimization of synthetic routes for large-scale production, comprehensive toxicological profiling, and expansion of its applications in various therapeutic areas. The growing body of research on Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS: 1805499-35-7) underscores its importance as a valuable scaffold in modern drug discovery efforts.